Cas no 2306270-56-2 (5-fluoro-4-methoxy-2-nitro-pyridine)

• Product Name: 5-fluoro-4-methoxy-2-nitro-pyridine
• CAS No: 2306270-56-2
• MF: C₆H₅FN₂O₃
• MW: 172.113904714584
• CID: 5268909
• Update Time: 2026-03-09

5-fluoro-4-methoxy-2-nitro-pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-fluoro-4-methoxy-2-nitro-
• 5-fluoro-4-methoxy-2-nitro-pyridine

• Inchi： 1S/C6H5FN2O3/c1-12-5-2-6(9(10)11)8-3-4(5)7/h2-3H,1H3
• InChI Key： JLBFGIYNMPSFRV-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=NC=C(F)C(OC)=C1

Additional information on 5-fluoro-4-methoxy-2-nitro-pyridine

Introduction to 5-fluoro-4-methoxy-2-nitro-pyridine (CAS No. 2306270-56-2)

5-fluoro-4-methoxy-2-nitro-pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2306270-56-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, which is well-documented for its diverse biological activities and industrial applications. The structural features of 5-fluoro-4-methoxy-2-nitro-pyridine, including the presence of a fluorine atom, a methoxy group, and a nitro group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The significance of 5-fluoro-4-methoxy-2-nitro-pyridine lies in its utility as a building block for the synthesis of more complex molecules. In recent years, there has been a surge in research focused on developing novel therapeutic agents, and pyridine derivatives have emerged as key scaffolds in this endeavor. The fluorine substituent, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. The methoxy group introduces additional functionalization possibilities, while the nitro group can be further modified or reduced to yield other pharmacologically relevant structures.

Recent advancements in medicinal chemistry have highlighted the role of 5-fluoro-4-methoxy-2-nitro-pyridine in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its potential as a precursor in the synthesis of kinase inhibitors, which are widely used in oncology. The nitro group can be selectively reduced to an amine, allowing for further derivatization into potent bioactive compounds. Additionally, the fluorinated pyridine core has been explored in the design of antiviral and antibacterial agents, underscoring its versatility.

In agrochemical research, 5-fluoro-4-methoxy-2-nitro-pyridine has been utilized to develop novel pesticides and herbicides. The structural motifs present in this compound contribute to its ability to interact with biological targets in plants and pests, offering promising leads for crop protection strategies. The methoxy and nitro groups provide handles for chemical modification, enabling researchers to fine-tune the properties of these agrochemicals for optimal efficacy and environmental safety.

The synthesis of 5-fluoro-4-methoxy-2-nitro-pyridine typically involves multi-step organic transformations starting from readily available pyridine derivatives. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic routes are continually being optimized to meet the demands of industrial-scale production while adhering to green chemistry principles.

One of the most compelling aspects of 5-fluoro-4-methoxy-2-nitro-pyridine is its role in drug discovery pipelines. Researchers are leveraging its scaffold to explore new therapeutic modalities across multiple disease areas. For example, recent studies have shown its potential in modulating inflammatory pathways by serving as a precursor for nonsteroidal anti-inflammatory drug (NSAID) analogs. The ability to introduce diverse functional groups into this core structure allows for rapid screening and optimization of lead compounds.

The pharmacokinetic properties of derivatives derived from 5-fluoro-4-methoxy-2-nitro-pyridine have also been extensively studied. The fluorine atom is known to improve oral bioavailability by increasing lipophilicity and reducing metabolic degradation. This property is particularly advantageous in drug development, where maximizing therapeutic efficacy while minimizing side effects is paramount. Furthermore, the methoxy group can influence solubility and distribution profiles, offering another layer of tunability for drug design.

As computational chemistry techniques continue to evolve, virtual screening methods are being increasingly employed to identify promising candidates derived from 5-fluoro-4-methoxy-2-nitro-pyridine. These high-throughput approaches allow researchers to rapidly evaluate large libraries of compounds computationally before moving into wet-lab synthesis and testing. This synergy between computational modeling and experimental validation accelerates the drug discovery process significantly.

The environmental impact of synthesizing and using 5-fluoro-4-methoxy-2-nitro-pyridine is another critical consideration. Efforts are underway to develop more sustainable synthetic routes that minimize waste generation and hazardous byproducts. Green chemistry initiatives focus on utilizing renewable feedstocks and energy-efficient processes to reduce the ecological footprint of chemical manufacturing.

In conclusion,5-fluoro-4-methoxy-2-nitro-pyridine (CAS No. 2306270-56-2) represents a versatile intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable the synthesis of bioactive molecules with tailored properties for various therapeutic uses. As research progresses, this compound will continue to play a pivotal role in developing next-generation drugs that address unmet medical needs while adhering to sustainable practices.